Cas no 2248284-16-2 (Methyl (1R,3S)-3-(pyrimidin-2-ylamino)cyclohexane-1-carboxylate)

• Product Name: Methyl (1R,3S)-3-(pyrimidin-2-ylamino)cyclohexane-1-carboxylate
• CAS No: 2248284-16-2
• MF: C₁₂H₁₇N₃O₂
• MW: 235.282282590866
• CID: 6091410
• PubChem ID: 137939174
• Update Time: 2025-09-26

Methyl (1R,3S)-3-(pyrimidin-2-ylamino)cyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl (1R,3S)-3-(pyrimidin-2-ylamino)cyclohexane-1-carboxylate
• 2248284-16-2
• rac-methyl (1R,3S)-3-[(pyrimidin-2-yl)amino]cyclohexane-1-carboxylate
• EN300-6510646

• Inchi： 1S/C12H17N3O2/c1-17-11(16)9-4-2-5-10(8-9)15-12-13-6-3-7-14-12/h3,6-7,9-10H,2,4-5,8H2,1H3,(H,13,14,15)/t9-,10+/m1/s1
• InChI Key： YUBGCOWJYJYBII-ZJUUUORDSA-N
• SMILES： O(C)C([C@@H]1CCC[C@@H](C1)NC1N=CC=CN=1)=O

Computed Properties

• Exact Mass: 235.132076794g/mol
• Monoisotopic Mass: 235.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 64.1Ų